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Compound Name: Octa-1,7-diene-1,8-dione

Cat. No.: B15413025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of Octa-1,7-diene. It includes tabulated data on its solubility in various solvents and

key physical parameters such as melting point, boiling point, and density. Detailed, generalized

experimental protocols for the determination of these properties are provided to assist in

laboratory settings. Furthermore, a logical workflow for the industrial synthesis and purification

of Octa-1,7-diene, derived from established patent literature, is presented visually using a

Graphviz diagram. This document serves as a critical resource for professionals engaged in

chemical research and development.

Physicochemical Properties of Octa-1,7-diene
Octa-1,7-diene is a colorless liquid with a distinct odor.[1] It is an important intermediate in

organic synthesis, particularly in the production of polymers and as a crosslinking agent.[1]

Physical Properties
The key physical properties of Octa-1,7-diene are summarized in the table below. These values

are essential for its handling, storage, and application in various chemical processes.
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Property Value Source

Molecular Formula C₈H₁₄ [2]

Molecular Weight 110.2 g/mol [2]

Melting Point -70 °C [2]

Boiling Point 114-121 °C [2]

Density 0.746 g/mL at 25 °C [2]

Refractive Index n20/D 1.422 [2]

Flash Point 10 °C (closed cup)

Autoignition Temperature 230 °C [2]

Solubility Data
The solubility of Octa-1,7-diene in various solvents is a critical parameter for its use in reactions

and purification processes.

Solvent Solubility Source

Water Slightly miscible (0.08 g/L) [2]

Methanol Miscible [2]

Cyclohexane Miscible [2]

Experimental Protocols
The following sections detail generalized experimental procedures for determining the key

physical properties of organic compounds like Octa-1,7-diene.

Determination of Melting Point (Capillary Method)
This method is suitable for determining the melting point of solid organic compounds. For a

low-melting substance like Octa-1,7-diene, this protocol would be applicable if it were solidified

at a low temperature.
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Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of the organic solid

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the sample is dry and finely powdered. If necessary, grind the sample gently in a

mortar and pestle.

Load the capillary tube by pressing the open end into the sample, trapping a small amount of

the powder.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom. The packed sample height should be 2-3 mm.

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

When the temperature is about 15-20 °C below the expected melting point, reduce the

heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

Determination of Boiling Point (Microscale Method)
This method is suitable for determining the boiling point of a small volume of a liquid organic

compound.
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Materials:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Liquid sample

Procedure:

Fill the small test tube with the liquid sample to a depth of about 1-2 cm.

Place the capillary tube, sealed end up, into the liquid in the test tube.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Clamp the thermometer so that the apparatus is suspended in the heating bath (Thiele tube

or oil bath). The heat-transfer liquid in the bath should be above the level of the sample in the

test tube.

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue gentle heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the bath to cool slowly.

Observe the capillary tube. The boiling point is the temperature at which the bubbling stops

and the liquid just begins to enter the capillary tube.

Determination of Solubility
This procedure outlines a qualitative method to determine the solubility of an organic

compound in various solvents.
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Materials:

Small test tubes

Stirring rod

Sample of the organic compound

A selection of solvents (e.g., water, methanol, cyclohexane)

Procedure:

Place approximately 0.1 g (if solid) or 0.2 mL (if liquid) of the organic compound into a small

test tube.

Add 3 mL of the chosen solvent to the test tube.

Stir the mixture vigorously with a stirring rod for about one minute.

Observe the mixture. If the compound completely dissolves, it is considered soluble. If it

remains as a separate phase or a significant amount of solid is present, it is considered

insoluble. If some, but not all, of the compound dissolves, it can be classified as partially

soluble.

Repeat the procedure for each solvent to be tested.

Synthesis and Purification Workflow
Octa-1,7-diene can be synthesized on an industrial scale via the metathesis of cyclohexene

with ethylene.[3] The following diagram illustrates a continuous process for its production and

subsequent purification.[3]
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Continuous synthesis and purification of Octa-1,7-diene.

Biological Activity
Currently, there is limited specific information available in peer-reviewed literature detailing the

involvement of Octa-1,7-diene in defined biological signaling pathways. Its primary applications

and research focus are in the realm of polymer chemistry and organic synthesis.[1][4] General

toxicity studies indicate that it can be irritating to the eyes, skin, and respiratory tract.[1]
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Conclusion
This technical guide has summarized the essential physicochemical properties of Octa-1,7-

diene, provided standardized protocols for their determination, and outlined a representative

industrial synthesis and purification workflow. The compiled data and methodologies are

intended to support researchers and professionals in the effective and safe utilization of this

versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,7-Octadiene | C8H14 | CID 19460 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3710-30-3 CAS MSDS (1,7-Octadiene) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

3. US20070083066A1 - Method for the production of 1,7-octadiene and use thereof - Google
Patents [patents.google.com]

4. 1,7-Octadiene - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Technical Guide: Octa-1,7-diene - Physicochemical
Properties and Synthetic Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15413025#solubility-and-physical-properties-of-octa-
1-7-diene-1-8-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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